Cas no 449181-21-9 (Isoxazole, 5-ethyl-3-(3-nitrophenyl)- (9CI))

• Product Name: Isoxazole, 5-ethyl-3-(3-nitrophenyl)- (9CI)
• CAS No: 449181-21-9
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 929730
• PubChem ID: 12025689
• Update Time: 2025-04-19

Isoxazole, 5-ethyl-3-(3-nitrophenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-ethyl-3-(3-nitrophenyl)- (9CI)
• ISOXAZOLE, 5-ETHYL-3-(3-NITROPHENYL)-
• DB-287788
• 449181-21-9
• 5-Ethyl-3-(3-nitrophenyl)isoxazole

• Inchi： 1S/C11H10N2O3/c1-2-10-7-11(12-16-10)8-4-3-5-9(6-8)13(14)15/h3-7H,2H2,1H3
• InChI Key： VYLIXHPJIGVTTG-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC=C(C=2)[N+](=O)[O-])=N1)CC

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų